Cas no 2228123-70-2 (tert-butyl 2-(3-hydroxypyrrolidin-3-yl)methylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-(3-hydroxypyrrolidin-3-yl)methylpyrrolidine-1-carboxylate
• CAS No: 2228123-70-2
• MF: C₁₄H₂₆N₂O₃
• MW: 270.367844104767
• CID: 6141615
• PubChem ID: 165709531
• Update Time: 2025-05-21

tert-butyl 2-(3-hydroxypyrrolidin-3-yl)methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(3-hydroxypyrrolidin-3-yl)methylpyrrolidine-1-carboxylate
• EN300-1898621
• 2228123-70-2
• tert-butyl 2-[(3-hydroxypyrrolidin-3-yl)methyl]pyrrolidine-1-carboxylate

• Inchi： 1S/C14H26N2O3/c1-13(2,3)19-12(17)16-8-4-5-11(16)9-14(18)6-7-15-10-14/h11,15,18H,4-10H2,1-3H3
• InChI Key： DUPMQSFWQUDZKD-UHFFFAOYSA-N
• SMILES： OC1(CNCC1)CC1CCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 270.19434270g/mol
• Monoisotopic Mass: 270.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 61.8Ų

Additional information on tert-butyl 2-(3-hydroxypyrrolidin-3-yl)methylpyrrolidine-1-carboxylate

Introduction to Tert-butyl 2-(3-hydroxypyrrolidin-3-yl)methylpyrrolidine-1-carboxylate (CAS No. 2228123-70-2)

Tert-butyl 2-(3-hydroxypyrrolidin-3-yl)methylpyrrolidine-1-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2228123-70-2, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit structural features conducive to biological activity, making it a valuable candidate for further investigation in medicinal chemistry. The presence of both hydroxyl and carboxyl functional groups, along with the intricate pyrrolidine scaffold, suggests potential interactions with biological targets, which has prompted extensive research into its pharmacological properties.

The tert-butyl moiety in the compound's name contributes to its molecular stability and may influence its solubility and metabolic pathways. This group is commonly employed in drug design to enhance lipophilicity and improve pharmacokinetic profiles. The pyrrolidine ring is a prominent structural motif in many bioactive molecules, often found in natural products and synthetic drugs due to its ability to mimic secondary amine functionalities found in biological systems. The specific arrangement of atoms in this compound, including the 3-hydroxypyrrolidin-3-ylmethylpyrrolidine-1-carboxylate moiety, positions it as a promising scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of such compounds with biological targets. Studies have indicated that the hydroxyl group may serve as a hydrogen bond acceptor or donor, facilitating interactions with protein or nucleic acid receptors. The carboxylate group, on the other hand, can engage in ionic interactions, further enhancing binding specificity. These features make Tert-butyl 2-(3-hydroxypyrrolidin-3-yl)methylpyrrolidine-1-carboxylate a compelling candidate for further exploration in the development of small-molecule drugs.

In the context of current pharmaceutical research, there is growing interest in molecules that can modulate enzyme activity or receptor function through non-covalent interactions. The structural complexity of Tert-butyl 2-(3-hydroxypyrrolidin-3-yl)methylpyrrolidine-1-carboxylate allows for fine-tuning of its pharmacophoric features to optimize binding affinity and selectivity. For instance, modifications to the hydroxypyrrolidine moiety could alter its ability to interact with specific enzymes or receptors, potentially leading to the discovery of new therapeutic entities.

One area of particular interest is the compound's potential as a precursor for more complex derivatives. By leveraging techniques such as Suzuki-Miyaura cross-coupling or Buchwald-Hartwig amination, researchers can introduce additional functional groups or heterocyclic moieties into the core structure. These modifications could enhance biological activity or improve pharmacokinetic properties, making Tert-butyl 2-(3-hydroxypyrrolidin-3-yl)methylpyrrolidine-1-carboxylate a versatile building block for drug discovery campaigns.

The synthesis of this compound presents an intriguing challenge due to its multi-step nature and the need for precise regioselectivity. Advances in synthetic methodologies have enabled chemists to construct complex molecules with increasing efficiency and accuracy. Techniques such as flow chemistry and automated synthesis have streamlined the production process, allowing for rapid exploration of structural analogs. These innovations are crucial for accelerating the discovery pipeline and bringing new therapeutic agents to market.

Evaluation of Tert-butyl 2-(3-hydroxypyrrolidin-3-yl)methylpyrrolidine-1-carboxylate in preclinical models has provided insights into its potential therapeutic applications. Initial studies suggest that it may exhibit activity against targets associated with neurological disorders, inflammation, or cancer. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are essential for translating these findings into clinical applications.

The development of novel drug candidates is often hampered by issues related to solubility, bioavailability, and metabolic stability. The presence of both polar and non-polar regions in Tert-butyl 2-(3-hydroxypyrrolidin-3-yl)methylpyrrolidine-1-carboxylate makes it an interesting candidate for formulation strategies designed to enhance these properties. For instance, prodrug approaches or solubilization techniques could improve its delivery and efficacy in vivo.

As computational methods continue to evolve, virtual screening techniques are becoming increasingly powerful tools for identifying promising drug candidates. By integrating experimental data with predictive models, researchers can prioritize compounds like Tert-butyl 2-(3-hydroxypyrrolidin-3-yl)methylpyrrolidine-1-carboxylate based on their predicted biological activity and pharmacokinetic profiles. This approach accelerates the drug discovery process by focusing resources on the most promising leads.

The role of Tert-butyl 2-(3-hydroxypyrrolidin-3-yl)methylpyrrolidine-1-carboxylate in interdisciplinary research highlights its significance as a molecular scaffold with diverse applications. Its structural features make it suitable for exploration across multiple therapeutic areas, including central nervous system disorders, cardiovascular diseases, and metabolic conditions. Continued investigation into this compound will likely yield valuable insights into its biological function and potential as a lead molecule for future drug development.